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Introduction
MM-401 is a potent and specific inhibitor of the Mixed-Lineage Leukemia 1 (MLL1) histone H3

lysine 4 (H3K4) methyltransferase.[1][2] It functions by disrupting the critical protein-protein

interaction between MLL1 and WDR5, a core component of the MLL1 complex.[1][2] This

disruption leads to the inhibition of H3K4 methylation, a key epigenetic mark associated with

active gene transcription. Consequently, MM-401 has been shown to induce cell cycle arrest,

apoptosis, and differentiation in cancer cells dependent on MLL1 activity, particularly in MLL-

rearranged leukemias.[1][3] These application notes provide detailed protocols for utilizing MM-
401 in cell culture to study its effects on cancer cells.

Mechanism of Action
MM-401 is a peptidomimetic that competitively binds to the WDR5 protein, preventing its

interaction with MLL1.[1][4] The MLL1-WDR5 interaction is essential for the catalytic activity of

the MLL1 complex, which is responsible for mono-, di-, and tri-methylation of H3K4. By

inhibiting this interaction, MM-401 effectively blocks the enzymatic activity of MLL1, leading to a

global decrease in H3K4 methylation at the promoter regions of MLL1 target genes, such as

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15579423#bc-rfq
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.medchemexpress.com/mm-401.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.medchemexpress.com/mm-401.html
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://scholarworks.indianapolis.iu.edu/server/api/core/bitstreams/48636f03-6a2d-4b64-8a10-d9d26013853b/content
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://www.benchchem.com/product/b15579423/docs?utm_src=pdf-body#application-notes-and-protocols-for-mm-401-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the HOX genes.[1][2] This epigenetic modification results in the downregulation of genes

crucial for leukemic cell proliferation and survival, ultimately leading to cell cycle arrest at the

G1/S phase, induction of apoptosis, and promotion of myeloid differentiation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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